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Compound of Interest

Compound Name: VPhos Pd G3

Cat. No.: B15497196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety and handling information for VPhos Pd
G3, a third-generation Buchwald precatalyst. Given the limited availability of a specific Safety

Data Sheet (SDS) for VPhos Pd G3, this document extrapolates essential safety data and

handling protocols from closely related Buchwald G3 precatalysts, namely RuPhos Pd G3 and

XPhos Pd G3. All procedures should be conducted with the utmost caution and in accordance

with established laboratory safety standards.

Compound Identification and Properties
VPhos Pd G3 is an air- and thermally-stable palladium precatalyst used in a variety of cross-

coupling reactions.[1][2]
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Identifier Value

Product Name VPhos Pd G3

Synonyms

(2-Dicyclohexylphosphino-2',6'-

dimethoxybiphenyl)[2-(2'-amino-1,1'-

biphenyl)]palladium(II) methanesulfonate

Chemical Formula C₄₆H₆₂NO₄PPdS

Molecular Weight 862.45 g/mol [1][2]

Appearance Powder or crystals[1][2]

Storage Class 11 (Combustible Solids)[1][2]

Hazard Identification and Toxicological Data
While specific toxicological data for VPhos Pd G3 is not readily available, organopalladium

compounds and phosphine ligands should be handled as potentially hazardous. The primary

routes of exposure are inhalation, skin contact, and eye contact.
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Hazard Description

Acute Oral Toxicity
Data not available. Assume harmful if

swallowed.

Acute Dermal Toxicity
Data not available. Assume harmful in contact

with skin.

Acute Inhalation Toxicity
Data not available. Assume harmful if inhaled.

May cause respiratory irritation.

Skin Corrosion/Irritation May cause skin irritation.

Eye Damage/Irritation May cause serious eye irritation.

Carcinogenicity

No components of this product present at levels

greater than or equal to 0.1% are identified as

probable, possible or confirmed human

carcinogens by IARC, ACGIH, NTP, or OSHA.

Specific Target Organ Toxicity Data not available.

First Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing and shoes. Seek medical

attention if irritation persists.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Fire and Explosion Hazard Data
VPhos Pd G3 is a combustible solid.
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Parameter Value

Flash Point Not applicable[1][2]

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Unsuitable Extinguishing Media Do not use a heavy water stream.

Hazardous Combustion Products

Carbon oxides, nitrogen oxides (NOx), sulfur

oxides, phosphorus oxides, and palladium

oxides.

Special Protective Equipment for Firefighters
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling VPhos Pd G3.

Protection Type Specification

Eye/Face Protection
Chemical safety goggles or a face shield (8-inch

minimum).

Skin Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). A lab coat, and in cases of potential

significant exposure, a chemical-resistant apron

or suit.

Respiratory Protection

A NIOSH-approved respirator with an

appropriate particulate filter (e.g., P95 or P100)

is recommended, especially when handling

larger quantities or in poorly ventilated areas.

Experimental Protocols
Handling and Storage Protocol

Receipt and Inspection: Upon receipt, inspect the container for any damage.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The

compound should be stored under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation.

Handling Environment: All manipulations of VPhos Pd G3 should be performed in a well-

ventilated fume hood or a glove box.

Dispensing: Use appropriate tools (spatula, etc.) for dispensing the powder. Avoid generating

dust.

Weighing: Weigh the required amount in a tared, sealed container within the fume hood or

glove box.

Reaction Setup: Add the catalyst to the reaction vessel under an inert atmosphere.

Post-Handling: Thoroughly clean all equipment and the work area after use.

Spill and Leak Cleanup Protocol
Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, carefully sweep or scoop up the spilled material.

Avoid creating dust.

Collection: Place the spilled material into a designated, labeled, and sealed container for

hazardous waste disposal.

Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, acetone),

followed by soap and water. Collect all cleaning materials for hazardous waste disposal.

Disposal Protocol
Waste Collection: Collect all VPhos Pd G3 waste, including contaminated materials (gloves,

wipes, etc.), in a designated, labeled, and sealed container for hazardous chemical waste.
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Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company. Do not dispose of it in the regular trash or down the drain. All disposal

methods must comply with local, state, and federal regulations.

Visualized Workflows
The following diagrams illustrate key logical and experimental workflows for the safe handling

of VPhos Pd G3.
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VPhos Pd G3 Handling Workflow

Receipt and Storage

Handling and Use

Cleanup and Disposal

Receive and Inspect Container

Store in Cool, Dry, Well-Ventilated Area
Under Inert Atmosphere

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Work in Fume Hood or Glove Box

Dispense and Weigh Catalyst

Add to Reaction Vessel
Under Inert Atmosphere

Decontaminate Glassware and Work Area

Collect all Waste in
Labeled, Sealed Container

Dispose of Hazardous Waste
via Certified Vendor
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VPhos Pd G3 Spill Response Workflow

Spill Occurs

Evacuate Area

Don Full PPE

Contain Spill
(Avoid Dust Generation)

Collect Spilled Material

Decontaminate Spill Area

Dispose of all Materials as Hazardous Waste

Report Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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